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Compound of Interest

Compound Name: Camphor

Cat. No.: B167293 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides comprehensive, step-by-step guidance on the safe

handling of camphor, including personal protective equipment (PPE) recommendations,

operational procedures, and disposal plans.

Quantitative Data Summary
Understanding the physical and chemical properties of camphor is crucial for safe handling.

The following table summarizes key quantitative data.
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Parameter Value Source

Physical State
Colorless or white crystalline

solid
[1][2][3]

Odor
Strong, penetrating, aromatic

odor
[1][3]

Molecular Formula C₁₀H₁₆O [3]

Molecular Weight 152.3 g/mol [4][5]

Melting Point 179 °C (354.2 °F) [1]

Boiling Point 204 °C (399.2 °F) [1]

Flash Point 66 °C (150.8 °F) (closed cup) [4][6]

Autoignition Temperature 466 °C (870.8 °F) [7]

Lower Explosive Limit (LEL) 0.6% [4][7]

Upper Explosive Limit (UEL) 3.5% [4][7]

Vapor Pressure 0.2 mmHg at 20 °C [4][5]

Solubility

Poorly soluble in water; soluble

in organic solvents like alcohol,

ether, and chloroform.

[2][3]

OSHA PEL (8-hr TWA) 2 mg/m³ [5][8]

NIOSH REL (10-hr TWA) 2 mg/m³ [8]

ACGIH TLV (8-hr TWA) 2 ppm (12 mg/m³) [8]

ACGIH STEL (15-min) 3 ppm (19 mg/m³) [8]

IDLH 200 mg/m³ [4][5][7]

Experimental Protocol: Safe Handling of Camphor
This protocol outlines the essential steps for safely handling camphor in a laboratory setting.

1. Pre-Handling Preparation:
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Risk Assessment: Conduct a thorough risk assessment for the specific procedure involving

camphor.

Information Review: Review the Safety Data Sheet (SDS) for camphor.[9]

Engineering Controls: Ensure a well-ventilated area, preferably a fume hood, is available and

operational.[10][11] For large-scale operations, a spark-free, earthed ventilation system is

recommended.[12]

PPE Assembly: Gather all necessary PPE as outlined in the PPE Selection Workflow below.

2. Handling Procedure:

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[8][13] Wash hands

thoroughly before and after handling.[6][11]

Containment: Handle solid camphor in a way that minimizes dust generation.[10][11] Use a

vacuum or wet method for cleanup; do not dry sweep.[8]

Grounding: For processes that may generate static electricity, ensure equipment is properly

grounded and bonded.[6][10]

Heating: When heating camphor, be aware that it emits flammable vapors above its flash

point (150°F/66°C).[4] Use appropriate heating methods and ensure there are no open

flames or ignition sources nearby.[6]

3. Post-Handling Procedures:

Decontamination: Clean the work area thoroughly after use.

Storage: Store camphor in a tightly closed, properly labeled container in a cool, dry, well-

ventilated area away from incompatible materials such as strong oxidizers.[10][12][14] Store

in a dedicated flammables cabinet if available.[6]

Clothing: Contaminated work clothes should be laundered separately by individuals informed

of the hazards.[15]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure.

Eye and Face Protection: Safety glasses with side shields or chemical goggles are required.

[8][12]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber).[13][16] Inspect gloves before

each use and use proper removal techniques.[11]

Lab Coat/Coveralls: A lab coat or chemical-resistant apron should be worn.[17] For larger

quantities or continuous use, tight-weave, non-static clothing is recommended.[12]

Respiratory Protection:

If working outside of a fume hood or if exposure limits are likely to be exceeded, a NIOSH-

approved respirator with an organic vapor cartridge is necessary.[8][14]

For concentrations up to 50 mg/m³, a supplied-air respirator in continuous-flow mode is

recommended.[14]

For higher concentrations, a full-facepiece respirator with an organic vapor cartridge and

high-efficiency particulate prefilters should be used.[8]

Disposal Plan
Proper disposal of camphor waste is essential to prevent environmental contamination and

ensure safety.

Waste Collection:

Collect camphor waste in a designated, clearly labeled, and sealed container made of a

compatible material.[9][18] The label should include "Hazardous Waste" and the chemical

name.[18]

Do not mix camphor waste with incompatible substances.[19]
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Disposal Method:

Disposal must be handled by a licensed professional waste disposal service.[20]

Do not dispose of camphor down the drain or in regular trash.[21]

Follow all local, state, and federal regulations for hazardous waste disposal.[20]

Empty Containers: Dispose of empty containers as unused product, as they may contain

residual chemical.[20]

First Aid Measures
In case of exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6][12] Seek medical attention if irritation

persists.[6]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water.[12][14]

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.[6]

[22] Seek medical attention.

Ingestion: Do NOT induce vomiting.[23] Rinse the mouth with water.[6] Call a poison control

center or seek immediate medical attention.[23][24] Ingestion of camphor can be highly

toxic, and even small amounts can be harmful, especially to children.[25][26]

Visual Guides
The following diagrams illustrate the key safety workflows for handling camphor.
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Camphor Handling Workflow

Preparation

Handling

Post-Handling

Emergency

Conduct Risk Assessment

Review Safety Data Sheet

Verify Engineering Controls (Fume Hood)

Assemble Appropriate PPE

Minimize Dust Generation

Administer First AidAvoid Ignition Sources Follow Spill Cleanup Protocol
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Dispose of Waste Correctly
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Caption: A workflow for the safe handling of camphor.
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PPE Selection for Camphor

Start: Handling Camphor

Minimum PPE:
Safety Glasses with Side Shields

Nitrile Gloves
Lab Coat

Risk of Splashing?

Risk of Dust/Vapor Inhalation?

No Upgrade to Chemical Goggles

Yes

Use NIOSH-Approved Respirator
(Organic Vapor Cartridge)

Yes

Proceed with Work

NoWorking with High Concentrations
or Poor Ventilation?

Use Full-Face Respirator or
Supplied-Air Respirator

Yes

No

Click to download full resolution via product page

Caption: A decision-making workflow for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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